Cas no 5402-68-6 ( )

• Product Name: &nbsp
• CAS No: 5402-68-6
• MF: C₇H₁₄O₂S
• MW: 162.249861240387
• CID: 939492
• PubChem ID: 222484
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• ethyl 3-ethylsulfanylpropanoate
• 5402-68-6
• ethyl S-ethyl-b-thiopropionate
• NSC-8532
• NSC8532
• DTXSID20278623
• CKNLDEDBQQHFAX-UHFFFAOYSA-N
• SCHEMBL15948648
•  

• Inchi： 1S/C7H14O2S/c1-3-9-7(8)5-6-10-4-2/h3-6H2,1-2H3
• InChI Key： CKNLDEDBQQHFAX-UHFFFAOYSA-N
• SMILES： S(CC)CCC(=O)OCC

Computed Properties

• Exact Mass: 162.07152
• Monoisotopic Mass: 162.07145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 93.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6
• XLogP3: 1.4

Experimental Properties

• Density: 1.004
• Boiling Point: 220 ºC
• Flash Point: 90 ºC
• Refractive Index: 1.46
• PSA: 26.3